Ethyl 2-(3-acetylsulfanylpropanoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Ethyl 2-(3-acetylsulfanylpropanoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
352554-60-0
VCID:
VC0421573
InChI:
InChI=1S/C17H23NO4S2/c1-3-22-17(21)15-12-7-5-4-6-8-13(12)24-16(15)18-14(20)9-10-23-11(2)19/h3-10H2,1-2H3,(H,18,20)
SMILES:
CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CCSC(=O)C
Molecular Formula:
C17H23NO4S2
Molecular Weight:
369.5g/mol
Ethyl 2-(3-acetylsulfanylpropanoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
CAS No.: 352554-60-0
Main Products
VCID: VC0421573
Molecular Formula: C17H23NO4S2
Molecular Weight: 369.5g/mol
![Ethyl 2-(3-acetylsulfanylpropanoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate - 352554-60-0](/images/no_structure.jpg)
| CAS No. | 352554-60-0 |
|---|---|
| Product Name | Ethyl 2-(3-acetylsulfanylpropanoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
| Molecular Formula | C17H23NO4S2 |
| Molecular Weight | 369.5g/mol |
| IUPAC Name | ethyl 2-(3-acetylsulfanylpropanoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
| Standard InChI | InChI=1S/C17H23NO4S2/c1-3-22-17(21)15-12-7-5-4-6-8-13(12)24-16(15)18-14(20)9-10-23-11(2)19/h3-10H2,1-2H3,(H,18,20) |
| Standard InChIKey | WZVGQMRAUSEDLK-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CCSC(=O)C |
| Canonical SMILES | CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CCSC(=O)C |
| PubChem Compound | 4440829 |
| Last Modified | Nov 11 2021 |
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